Cas no 66242-64-6 (4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one)

• Product Name: 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one
• CAS No: 66242-64-6
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• MDL: MFCD00184211
• CID: 396624
• PubChem ID: 585892
• Update Time: 2025-08-05

4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 4,5-dihydroxy-1,3-dimethyl-4,5-diphenyl-
• 4,5-dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one
• SCHEMBL12291968
• VS-08736
• AKOS005391274
• Oprea1_641190
• Oprea1_194200
• 66242-64-6
• CBDivE_008281
• MFCD00184211
• HMS656A10
• CS-0317409
• DTXSID90342921
• ChemDiv1_024298
• 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenyl-2-imidazolidinone
• NXQPKFDLVDLKBZ-UHFFFAOYSA-N
• 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one

• MDL： MFCD00184211
• Inchi： 1S/C17H18N2O3/c1-18-15(20)19(2)17(22,14-11-7-4-8-12-14)16(18,21)13-9-5-3-6-10-13/h3-12,21-22H,1-2H3
• InChI Key： NXQPKFDLVDLKBZ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)C(C2C=CC=CC=2)(N(C)C(N1C)=O)O

Computed Properties

• Exact Mass: 298.13184
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 64.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one

Introduction to 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one (CAS No. 66242-64-6) and Its Emerging Applications in Chemical Biology

4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 66242-64-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the imidazolidinone class, characterized by a six-membered ring containing two nitrogen atoms and two hydroxyl groups. The presence of dimethyl and diphenyl substituents further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural framework of 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one imparts several advantageous characteristics that make it suitable for drug discovery and molecular recognition studies. The hydroxyl groups at the 4 and 5 positions contribute to its solubility in polar solvents, while the dimethyl and phenyl groups enhance hydrophobic interactions, enabling better binding affinity to biological targets. This balance between hydrophilic and hydrophobic properties is crucial for designing molecules that can effectively interact with biological systems.

Recent advancements in computational chemistry have facilitated the exploration of 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one's potential as a scaffold for developing novel bioactive compounds. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary research suggests that it may exhibit inhibitory activity against certain kinases and proteases, which are implicated in inflammation and cancer progression.

The diphenyl substituents in 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one also contribute to its ability to form stable complexes with biomolecules. These interactions are mediated through hydrophobic effects and π-stacking interactions, which are critical for designing high-affinity ligands. Such properties make this compound a valuable tool for developing small-molecule probes that can be used to study protein-ligand interactions in vitro and in vivo.

In the realm of medicinal chemistry, 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one has been explored as a potential lead compound for therapeutic agents. Its structural motif is reminiscent of natural products that have demonstrated pharmacological activity. For example, related imidazolidinone derivatives have been reported to possess anti-inflammatory and antioxidant properties. The unique combination of functional groups in 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one suggests that it may exhibit similar benefits while offering additional advantages due to its synthetic versatility.

The synthesis of 4,5-Dihydroxy-1,3-dimethyl-4,5-diphenylimidazolidin-2-one involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazolidinone core. Subsequent functionalization steps introduce the hydroxyl groups and dimethyl substituents. The diphenyl groups are often introduced via cross-coupling reactions or other palladium-catalyzed processes. These synthetic strategies underscore the compound's feasibility for large-scale production if needed.

From a biochemical perspective, 4 , 5 - Dihydroxy - 1 , 3 - dimethyl - 4 , 5 - diphenylimidazolidin - 2 - one exhibits interesting physicochemical properties that make it suitable for use as an intermediate in drug development. Its molecular weight and solubility profile are favorable for formulation into pharmaceutical preparations. Additionally, 66242 - 64 - 6 ' s stability under various storage conditions enhances its practicality for both laboratory research and potential clinical applications.

Recent studies have also explored the potential of 4 , 5 - Dihydroxy - 1 , 3 - dimethyl - 4 , 5 - diphenylimidazolidin - 2 - one as a chiral auxiliary or ligand in asymmetric synthesis. The presence of multiple stereocenters allows for the design of enantiomerically pure derivatives with tailored biological activities. This aspect is particularly relevant in modern drug discovery efforts where enantiopurity is often a critical factor determining a compound's efficacy and safety profile.

The growing interest in 66242 - 64 - 6 is also driven by its potential role as a building block for more complex molecules. Chemists have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For example, dihydroxy compounds derived from this scaffold have been investigated for their ability to modulate neurotransmitter systems or interfere with pathogenic enzyme pathways.

In conclusion, dihydroxy dimethyl diphenyl imidazolidinone (CAS No.: 66242 - 64 - 6) represents a fascinating molecule with diverse applications in chemical biology and drug development. Its unique structural features, synthetic accessibility, and promising biological activities position it as a valuable asset for researchers seeking innovative solutions in medicinal chemistry. As our understanding of its properties continues to expand, this compound is likely to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.